4-Fluoro-3-(methylthio)benzaldehyde
Overview
Description
“4-Fluoro-3-(methylthio)benzaldehyde” is a chemical compound with the molecular formula C8H7FOS . It has a molecular weight of 170.21 .
Molecular Structure Analysis
The InChI code for “4-Fluoro-3-(methylthio)benzaldehyde” is 1S/C8H7FOS/c1-11-8-4-6(5-10)2-3-7(8)9/h2-5H,1H3 . This indicates the presence of fluorine, sulfur, and a methylthio group in the benzaldehyde structure.Physical And Chemical Properties Analysis
“4-Fluoro-3-(methylthio)benzaldehyde” is a liquid at room temperature . It should be stored at a temperature between 2-8°C .Scientific Research Applications
Organic Synthesis
4-Fluoro-3-(methylthio)benzaldehyde: is a valuable building block in organic synthesis. Its unique structure allows it to act as an intermediate in the synthesis of various aromatic compounds. For instance, it can be used to synthesize fluorinated analogs of bioactive molecules, which are important in drug discovery due to their increased stability and bioavailability .
Material Science
In material science, this compound can be utilized to create fluorinated polymers . These polymers exhibit enhanced properties such as resistance to solvents, acids, and bases, making them suitable for use in harsh chemical environments .
Analytical Chemistry
4-Fluoro-3-(methylthio)benzaldehyde: can serve as a derivatization agent in analytical chemistry. It can react with various analytes to form derivatives that are more easily detectable or separable by chromatographic techniques, thus improving the accuracy of analytical methods .
Agricultural Chemistry
This compound has potential applications in agricultural chemistry as a precursor for the synthesis of pesticides or herbicides . Its fluorinated moiety can be designed to interact with specific biological targets in pests or weeds, leading to the development of more effective agrochemicals .
Fluorescent Probes
The compound’s structure is conducive to modification into fluorescent probes . These probes can be used in bioimaging to track the presence and distribution of specific molecules within biological systems, aiding in the study of cellular processes .
Catalyst Design
In the field of catalysis, 4-Fluoro-3-(methylthio)benzaldehyde can be used to design novel catalysts. The fluorine atom can influence the electronic properties of the catalyst, potentially leading to improved catalytic efficiency and selectivity .
Safety and Hazards
The compound is considered hazardous. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding ingestion and inhalation, not getting it in eyes, on skin, or on clothing, and keeping the container tightly closed in a dry and well-ventilated place .
properties
IUPAC Name |
4-fluoro-3-methylsulfanylbenzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FOS/c1-11-8-4-6(5-10)2-3-7(8)9/h2-5H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGOYGWMBLZXNNL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=CC(=C1)C=O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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